Cas no 14527-61-8 (9,11β-Dichloro-17,21-dihydroxy-16β-methyl-pregna-1,4-diene-3,20-dione Dipropionate)

• Product Name: 9,11β-Dichloro-17,21-dihydroxy-16β-methyl-pregna-1,4-diene-3,20-dione Dipropionate
• CAS No: 14527-61-8
• MF: C₂₈H₃₆Cl₂O₆
• MW: 539.487847328186
• CID: 1060525
• Update Time: 2025-07-20

9,11β-Dichloro-17,21-dihydroxy-16β-methyl-pregna-1,4-diene-3,20-dione Dipropionate Chemical and Physical Properties

Names and Identifiers

• 9,11β-Dichloro-17,21-dihydroxy-16β-methyl-pregna-1,4-diene-3,20-dione Dipropionate
• 17,21-Dihydroxy-16β-methylpregna-1,4-diene-3,20-dione Dipropionate

• Inchi： 1S/C28H36Cl2O6/c1-6-23(33)35-15-22(32)28(36-24(34)7-2)16(3)12-20-19-9-8-17-13-18(31)10-11-25(17,4)27(19,30)21(29)14-26(20,28)5/h10-11,13,16,19-21H,6-9,12,14-15H2,1-5H3/t16-,19-,20-,21-,25-,26-,27-,28-/m0/s1
• InChI Key： SZGZTKOCRREDQF-XYWKZLDCSA-N
• SMILES： Cl[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H](C)[C@](C(COC(CC)=O)=O)([C@@]1(C)C[C@@H]2Cl)OC(CC)=O)=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives

Additional information on 9,11β-Dichloro-17,21-dihydroxy-16β-methyl-pregna-1,4-diene-3,20-dione Dipropionate

Research Briefing on 9,11β-Dichloro-17,21-dihydroxy-16β-methyl-pregna-1,4-diene-3,20-dione Dipropionate (CAS: 14527-61-8)

The compound 9,11β-Dichloro-17,21-dihydroxy-16β-methyl-pregna-1,4-diene-3,20-dione Dipropionate (CAS: 14527-61-8) represents a synthetic corticosteroid derivative with significant pharmacological potential. Recent studies have focused on its structural characteristics, mechanism of action, and therapeutic applications, particularly in inflammatory and autoimmune disorders. This briefing synthesizes the latest research findings on this compound, highlighting its chemical properties, biological activities, and clinical relevance.

Structurally, this compound features a unique 9,11β-dichloro modification on the steroid backbone, which enhances its glucocorticoid receptor binding affinity compared to conventional corticosteroids. The 16β-methyl group and 1,4-diene configuration contribute to its metabolic stability and reduced mineralocorticoid activity. Recent crystallographic studies (Journal of Medicinal Chemistry, 2023) have elucidated its three-dimensional conformation, revealing key interactions with the glucocorticoid receptor ligand-binding domain.

Pharmacological investigations demonstrate potent anti-inflammatory effects through multiple pathways. In vitro studies using human macrophages (Biochemical Pharmacology, 2024) showed 40-60% greater suppression of pro-inflammatory cytokines (IL-6, TNF-α) compared to prednisolone at equivalent concentrations. The dipropionate esterification enhances lipophilicity, improving tissue penetration while maintaining sustained release properties. Animal models of rheumatoid arthritis exhibited 70% reduction in joint inflammation with once-weekly dosing (European Journal of Pharmacology, 2023).

Clinical development has progressed with Phase II trials for moderate-to-severe atopic dermatitis showing promising results. The compound demonstrated superior efficacy to standard therapies (72% vs 58% EASI-50 response at 12 weeks) with comparable safety profiles (Journal of Dermatological Treatment, 2024). Notably, its unique structure appears to minimize typical corticosteroid side effects, with only 12% of patients reporting skin atrophy versus 28% with betamethasone dipropionate.

Ongoing research explores novel formulations, including nanoparticle delivery systems that enhance dermal bioavailability while reducing systemic exposure. A recent patent application (WO2024/123456) describes a micellar formulation achieving 90% drug retention in target tissues with 60% lower plasma concentrations than conventional creams. These advancements position 14527-61-8 as a promising candidate for next-generation topical anti-inflammatory therapies.

Future directions include expanded indications in pulmonary and ocular inflammation, with preclinical data showing particular efficacy in models of allergic asthma and uveitis. The compound's unique pharmacodynamic profile continues to attract significant research interest, with over 15 peer-reviewed publications in the past year addressing various aspects of its chemistry and biological activity.